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Compound of Interest

Compound Name: Calcium permanganate

Cat. No.: B160216

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical safety
information for calcium permanganate, compiled from various Safety Data Sheets (SDS). This
document is intended to equip laboratory and research professionals with the necessary data
to handle this powerful oxidizing agent safely.

Core Safety & Physical Properties

Calcium permanganate, with the chemical formula Ca(MnOa)z, is a purple crystalline solid
known for its strong oxidizing properties.[1][2] It is crucial for researchers to be fully aware of its
characteristics to ensure safe handling and storage.

Physical and Chemical Data
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Property Value Source
Molecular Formula Ca(MnOQOa)2 [2]
Molecular Weight 277.95 g/mol [1]
Appearance Purple crystalline solid [11[2]
Density 2.4 g/lcm3 [11121[3]

) ] Decomposes at 140 °C
Melting Point [2]

(tetrahydrate)
- Freely soluble in water;

Solubility [1][2]

decomposes in alcohol

Hazard Identification

Calcium permanganate is classified as a strong oxidizing agent and poses several significant

health and safety risks.

Hazard Class Classification Notes
Oxidizing Solids Category 2 May intensify fire; oxidizer.[4]
Acute Toxicity (Oral) Category 4 Harmful if swallowed.

Skin Corrosion/Irritation

Causes severe skin burns and
Category 1C
eye damage.[4]

Causes serious eye damage.

Serious Eye Damage/Irritation Category 1 )
] o Suspected of damaging fertility
Reproductive Toxicity Category 2 ]
or the unborn child.[5]
Hazardous to the Aquatic ) o
) Category 1 Very toxic to aquatic life.
Environment (Acute)
Hazardous to the Aquatic Very toxic to aquatic life with
Category 1

Environment (Chronic)

long lasting effects.[4]
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Experimental Safety Protocols & Handling

Due to its hazardous nature, strict adherence to safety protocols is mandatory when working
with calcium permanganate.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure.

Protection Type Specification

_ Wear tightly fitting safety goggles with side-
Eye/Face Protection ) )
shields or a face shield.[6]

) ) Wear fire/flame resistant and impervious
Skin Protection _ _
clothing. Handle with gloves.[6]

) ) In case of insufficient ventilation, wear a suitable
Respiratory Protection , _ ,
respiratory protective device.[6]

Handling and Storage

o Handling: Use in a well-ventilated area. Avoid formation of dust and aerosols. Keep away
from heat, sparks, open flames, and other ignition sources.[7][8] Take precautions to avoid
mixing with combustible materials.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep
away from clothing and other combustible materials.[4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[6]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. Flood with water and cool all affected containers with flooding quantities of
water.[1][6]

o Specific Hazards: As an oxidizer, it will accelerate the burning of combustible materials.[2][6]
May decompose explosively when heated or involved in a fire.[6]

Toxicological and Ecological Information

Understanding the toxicological profile of calcium permanganate is essential for risk
assessment.

Toxicity Data
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Test Species Route Value
Poecilia reticulata

LC50 - 0.47 mg/l - 96 h
(9uppy)
Daphnia magna

EC50 - 0.06 mg/l - 48 h
(Water flea)
Desmodesmus

ErC50 subspicatus (green - 0.8mg/l-72h
algae)
Desmodesmus

NOEC subspicatus (green - 0.32mg/l-72h
algae)

Note: The provided toxicity data is for Potassium Permanganate, a closely related compound,
as specific data for Calcium Permanganate is limited in the searched SDSs.

Ecological Information

Calcium permanganate is very toxic to aquatic life with long-lasting effects. Environmental

release should be avoided.

Visualized Safety Information

To further clarify the hazards and necessary precautions, the following diagrams illustrate key
safety-related workflows and relationships.
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Caption: Logical relationships of calcium permanganate's key hazards.
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Caption: General workflow for responding to a calcium permanganate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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